Cas no 1256633-15-4 (Methyl 2-Methyl-3-(methylsulfonyl)benzoate)

Methyl 2-Methyl-3-(methylsulfonyl)benzoate is a high-purity organic compound characterized by its methyl ester and methylsulfonyl functional groups attached to a benzene ring. This compound is widely utilized as a key intermediate in pharmaceutical synthesis and agrochemical production due to its stable sulfonyl moiety and reactive ester group. Its well-defined molecular structure ensures consistent performance in coupling reactions and other transformations. The methylsulfonyl group enhances electrophilicity, making it valuable for nucleophilic substitution reactions, while the ester functionality allows for further derivatization. With excellent solubility in common organic solvents, it offers versatility in synthetic applications. Its stability under various conditions makes it suitable for multi-step synthesis processes in fine chemical manufacturing.
Methyl 2-Methyl-3-(methylsulfonyl)benzoate structure
1256633-15-4 structure
Product Name:Methyl 2-Methyl-3-(methylsulfonyl)benzoate
CAS No:1256633-15-4
MF:C10H12O4S
MW:228.264882087708
MDL:MFCD18071000
CID:1056377
PubChem ID:77174645
Update Time:2025-07-02

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-Methyl-3-(methylsulfonyl)benzoate
    • methyl 2-methyl-3-methylsulfonylbenzoate
    • AKOS027256736
    • AS-70105
    • SY011045
    • methyl 3-methanesulfonyl-2-methylbenzoate
    • Methyl2-Methyl-3-(methylsulfonyl)benzoate
    • DB-062388
    • CS-0313295
    • AC3413
    • MFCD18071000
    • Benzoic acid, 2-methyl-3-(methylsulfonyl)-, methyl ester
    • 1256633-15-4
    • MDL: MFCD18071000
    • Inchi: 1S/C10H12O4S/c1-7-8(10(11)14-2)5-4-6-9(7)15(3,12)13/h4-6H,1-3H3
    • InChI Key: XHFQPCDSXMVFMZ-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C(=O)OC)C=1C)(=O)=O

Computed Properties

  • Exact Mass: 228.04563003g/mol
  • Monoisotopic Mass: 228.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.8Ų

Methyl 2-Methyl-3-(methylsulfonyl)benzoate Pricemore >>

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